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Compound of Interest

Compound Name: 3,5-Difluorobenzonitrile

Cat. No.: B1349092 Get Quote

An In-depth Technical Guide to 3,5-Difluorobenzonitrile

This guide provides comprehensive information on the molecular properties and synthesis of

3,5-Difluorobenzonitrile, tailored for researchers, scientists, and professionals in drug

development.

Core Molecular Data
The fundamental molecular characteristics of 3,5-Difluorobenzonitrile are summarized below,

providing a quick reference for key quantitative data.

Property Value Citations

Molecular Formula C₇H₃F₂N [1][2][3][4][5][6][7]

Molecular Weight 139.10 g/mol [1][2][3][4][5][7][8]

CAS Number 64248-63-1 [1][2][5][7]

Melting Point 84-86 °C [1][7]

Boiling Point 160 °C [1]

Appearance
White to almost white powder

or crystals
[1]

Solubility in Water Insoluble [1]
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Synthesis Protocol
A common laboratory-scale synthesis of 3,5-Difluorobenzonitrile involves the reaction of 3,5-

difluorobromobenzene with a cyanide source. The following protocol is based on established

methodologies.[1]

General Procedure for the Synthesis of 3,5-Difluorobenzonitrile from 3,5-

Difluorobromobenzene:

Reaction Setup: To a flask containing dry lithium chloride (LiCl), add isopropylmagnesium

chloride (iPrMgCl) in tetrahydrofuran (THF).

Addition of Starting Material: After a brief stirring period, slowly add a solution of 3,5-

difluorobromobenzene in THF to the reaction mixture.

Cyanation Step: Subsequently, add dimethylformamide (DMF) at 0 °C and continue stirring

for 2 hours.

Work-up: Upon completion of the reaction, add aqueous ammonia and iodine to the mixture.

Extraction: Pour the reaction mixture into a saturated aqueous sodium sulfite (Na₂SO₃)

solution and extract the product with chloroform (CHCl₃).

Purification: Combine the organic layers, dry with sodium sulfate (Na₂SO₄), and filter. After

removing the solvent under reduced pressure, purify the residue by silica gel column

chromatography to yield pure 3,5-Difluorobenzonitrile.

Visualizing the Synthesis Pathway
The following diagram illustrates the synthetic route from 3,5-difluorobromobenzene to 3,5-
Difluorobenzonitrile.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 4 Tech Support

https://www.benchchem.com/product/b1349092?utm_src=pdf-body
https://m.chemicalbook.com/ProductChemicalPropertiesCB1429037_EN.htm
https://www.benchchem.com/product/b1349092?utm_src=pdf-body
https://www.benchchem.com/product/b1349092?utm_src=pdf-body
https://www.benchchem.com/product/b1349092?utm_src=pdf-body
https://www.benchchem.com/product/b1349092?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1349092?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


3,5-Difluorobromobenzene

Grignard Reagent Intermediate

Formation of Grignard Reagent

iPrMgCl, LiCl, THF

3,5-Difluorobenzonitrile

Cyanation

DMF

Click to download full resolution via product page

Synthesis of 3,5-Difluorobenzonitrile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 4 Tech Support

https://www.scbt.com/p/3-5-difluorobenzonitrile-64248-63-1
https://www.chemsynthesis.com/base/chemical-structure-2565.html
https://www.sigmaaldrich.com/HK/zh/product/aldrich/290203
https://www.fishersci.com/store/msds?partNumber=AAB2134706&productDescription=35-DIFLUOROBENZONITRILE+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b1349092#3-5-difluorobenzonitrile-molecular-weight-and-formula
https://www.benchchem.com/product/b1349092#3-5-difluorobenzonitrile-molecular-weight-and-formula
https://www.benchchem.com/product/b1349092#3-5-difluorobenzonitrile-molecular-weight-and-formula
https://www.benchchem.com/product/b1349092#3-5-difluorobenzonitrile-molecular-weight-and-formula
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1349092?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1349092?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

